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Abstract
This application note details a robust and reliable solid-phase extraction (SPE) method for the

simultaneous quantification of itraconazole and its deuterated internal standard, itraconazole-
d3, in human plasma. This protocol is designed for researchers, scientists, and drug

development professionals requiring accurate measurement of itraconazole for

pharmacokinetic studies, therapeutic drug monitoring, and other clinical research applications.

The use of a deuterated internal standard ensures high precision and accuracy by correcting

for matrix effects and variations in extraction efficiency. The described method utilizes Oasis

HLB SPE cartridges for efficient sample cleanup and concentration prior to analysis by liquid

chromatography-tandem mass spectrometry (LC-MS/MS).

Introduction
Itraconazole is a broad-spectrum triazole antifungal agent used in the treatment of various

fungal infections. Due to its variable absorption and metabolism, therapeutic drug monitoring is

often necessary to ensure efficacy and avoid toxicity. Accurate quantification of itraconazole in

biological matrices such as plasma is therefore crucial. Solid-phase extraction is a widely used

technique for sample preparation as it effectively removes interfering substances and

concentrates the analytes of interest, leading to improved sensitivity and reproducibility of

analytical methods. The stable isotope-labeled itraconazole-d3 serves as an ideal internal
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standard, as it co-elutes with the analyte and behaves similarly during the extraction and

ionization processes, thereby compensating for potential analytical variations.

Experimental Protocols
Materials and Reagents

Itraconazole and Itraconazole-d3 analytical standards

Oasis® HLB 1cc (30 mg) extraction cartridges[1]

HPLC grade methanol, acetonitrile, and water

Ammonia solution[1]

Ammonium acetate

Acetic acid[1]

Human plasma (with K3 EDTA as anticoagulant)[2]

Nitrogen evaporator

Sample Preparation
Thaw frozen human plasma samples at room temperature.

Vortex the plasma samples to ensure homogeneity.[2]

In a clean polypropylene tube, aliquot 200 µL of the plasma sample.[1]

Add 25 µL of the itraconazole-d3 internal standard working solution (e.g., 1000 ng/mL).[1]

Add 50 µL of ammonia solution and vortex for 30 seconds to mix thoroughly.[1]

Solid-Phase Extraction (SPE) Protocol
The following SPE protocol is performed using Oasis HLB cartridges.
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Conditioning: Condition the SPE cartridge by passing 1.0 mL of methanol followed by 1.0 mL

of Milli-Q water.[1] Ensure the cartridge does not dry out between steps.

Loading: Load the entire pre-treated plasma sample onto the conditioned SPE cartridge.

Washing: Wash the cartridge with 2.0 mL of Milli-Q water to remove salts and other polar

impurities.[1]

Elution: Elute the analytes (itraconazole and itraconazole-d3) from the cartridge with 1.0 mL

of acetonitrile into a clean collection tube.[1] Some protocols suggest a second elution with

1.0 mL of methanol to ensure complete recovery.[2]

Drying: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.[1]

Reconstitution: Reconstitute the dried residue in 200 µL of the mobile phase (e.g., 90:10 v/v

mixture of methanol and 2 mM ammonium acetate buffer with acetic acid) and vortex to

dissolve the analytes completely.[1]

Analysis: Transfer the reconstituted sample to an HPLC vial for LC-MS/MS analysis.

LC-MS/MS Analysis
Column: Hypersil Gold (50x4.6) mm, 3µ or equivalent[1]

Mobile Phase: A gradient or isocratic mixture of methanol and an aqueous buffer (e.g., 2 mM

ammonium acetate with 0.1% acetic acid) is commonly used. A typical composition is 90:10

(v/v) methanol:buffer.[1]

Flow Rate: 0.500 mL/minute[1]

Injection Volume: 10 µL[1]

Ionization Mode: Electrospray Ionization (ESI) in positive mode

Detection: Multiple Reaction Monitoring (MRM)

Data Presentation
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The following table summarizes typical quantitative data for the solid-phase extraction of

itraconazole.

Parameter
Itraconazol
e

Hydroxy-
itraconazol
e

Itraconazol
e-d9

Hydroxy-
itraconazol
e-d8

Reference

Mean

Recovery
52.07% 53.73% 49.68% 50.16% [2]

Recovery

(Low QC)
52.8% 50.4% - - [2]

Recovery

(Medium QC)
52.5% 53.7% - - [2]

Recovery

(High QC)
50.9% 57.1% - - [2]

Linearity

Range

0.301 to

151.655

ng/mL

0.946 to

224.908

ng/mL

- - [2]

Intra-day

Precision

(%RSD)

≤15% ≤15% - - [2]

Inter-day

Precision

(%RSD)

≤15% ≤15% - - [2]

Note: Data for itraconazole-d3 was not explicitly available in the searched documents, but the

recovery for other deuterated forms like itraconazole-d9 is presented, which is expected to be

similar.

Experimental Workflow Diagram
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Sample Preparation Solid-Phase Extraction (Oasis HLB) Post-Extraction Processing

200 µL Plasma Add 25 µL
Itraconazole-d3 (IS)

Add 50 µL
Ammonia Solution Vortex

1. Condition:
1 mL Methanol,

1 mL Water
2. Load Sample 3. Wash:

2 mL Water
4. Elute:

1 mL Acetonitrile
Evaporate to Dryness

(Nitrogen, 40°C)
Reconstitute in 200 µL

Mobile Phase LC-MS/MS Analysis

Click to download full resolution via product page

Caption: Solid-Phase Extraction Workflow for Itraconazole.

Signaling Pathway Diagram (Illustrative)
While itraconazole's primary mechanism of action is the inhibition of fungal cytochrome P450

14α-demethylase, which is not a signaling pathway, the following diagram illustrates the logical

relationship of its therapeutic monitoring.
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Therapeutic Drug Monitoring Cycle

Key Elements

Itraconazole
Administration

Plasma Sample
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Solid-Phase Extraction
(SPE)

LC-MS/MS
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Result Interpretation
(Therapeutic Range)

Dose Adjustment

Clinical Decision

Optimized Therapy

Itraconazole
(Analyte)

Itraconazole-d3
(Internal Standard)

Human Plasma
(Biological Matrix)
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Caption: Therapeutic Drug Monitoring Logic for Itraconazole.
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Conclusion
The solid-phase extraction method detailed in this application note provides a reliable and

efficient means of extracting itraconazole and its deuterated internal standard from human

plasma. The use of Oasis HLB cartridges ensures high recovery and clean extracts, which is

essential for sensitive and accurate quantification by LC-MS/MS. This protocol is well-suited for

clinical and research laboratories performing therapeutic drug monitoring or pharmacokinetic

analysis of itraconazole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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